1-(2-(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-oxoethyl)pyrrolidine-2,5-dione
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Description
1-(2-(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-oxoethyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C17H19ClN2O5S and its molecular weight is 398.86. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Agents
Research has shown the synthesis of novel compounds with potential antibacterial efficacy against both gram-negative and gram-positive bacteria. For instance, a study by Sheikh et al. (2009) involved the synthesis of 1-(2', 4'-Dihydroxy-5'-chlorophenyl)-3-arylpropane-1,3-diones employing Baker-Venkatraman transformation, indicating a method for creating compounds with antibacterial properties (Sheikh, Ingle, & Juneja, 2009).
Amnesia-Reversal Activity
Another study focused on the synthesis of cyclic imides to reverse electroconvulsive shock-induced amnesia in mice, highlighting the therapeutic potential of cyclic compounds in memory impairment conditions. The study by Butler et al. (1987) explored various structural modifications to optimize biological activity (Butler et al., 1987).
Antimicrobial Screening
Novel azaimidoxy compounds were synthesized and screened for their antimicrobial activities, as reported by Jain, Nagda, & Talesara (2006). These compounds, including derivatives like 2-{[(4-chlorophenyl)diazenyl]oxy}-1H-isoindole-1,3-(2H)-dione, show potential as chemotherapeutic agents (Jain, Nagda, & Talesara, 2006).
Photoluminescent Conjugated Polymers
Research into π-conjugated polymers containing 1,4-dioxo-3,6-diphenylpyrrolo[3,4-c]pyrrole (DPP) units for potential electronic applications has been conducted by Beyerlein & Tieke (2000). These polymers exhibit strong photoluminescence, suggesting their use in optoelectronic devices (Beyerlein & Tieke, 2000).
Properties
IUPAC Name |
1-[2-[7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-2-oxoethyl]pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2O5S/c18-13-4-2-1-3-12(13)14-7-8-19(9-10-26(14,24)25)17(23)11-20-15(21)5-6-16(20)22/h1-4,14H,5-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPJGHSTUGYGGPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCS(=O)(=O)C1C2=CC=CC=C2Cl)C(=O)CN3C(=O)CCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.